Cas no 13529-31-2 (N-Desmethyl Vecuronium)

N-Desmethyl Vecuronium Properties

Names and Identifiers

• (2b,3a,16b,17b)-2,16-Bispiperidino-3,17-diacetoxy-5-androstane
• (2Β,3Α,16Β,17Β)-3,17-DIACETOXY-2,16-DIPIPERIDINO-5Α-ANDROSTANE
• N-Desmethyl Vecuronium
• 2SS,16SS-DIPIPERIDINO-5A-ANDROSTANE-3A,17SS-DIOLDIACETATE
• (2β,3α,5α,16β,17β)-3,17-Diacetyloxy-2,16-bispiperidinyl-5-androstane
• 2β,11β-dipiperidino-3α,17β-diacetony- 5α-androstane
• 5α-Androstane-3α,17β-diol,2beta,16β-dipiperidino-,diacetate(ester)(8Cl)
• Androstane-3,17-diol,2,16-di-1-piperidinyl-,diacetate(ester),(2,3,5,16,17)-(9CI)
• VECURONIUM BROMIDE IMPURITY A [EP IMPURITY]
• 2b,3a,16b,17b)-2,16-Bispiperidino-3,17-diacetoxy-5-androstane
• (2beta,3alpha,5alpha,16beta,17beta)-2,16-Bispiperidino-3,17-diacetoxy-5-androstane
• DTXSID201133509
• SCHEMBL5795960
• PANCURONIUM BROMIDE IMPURITY E [EP IMPURITY]
• D88040
• C33H54N2O4
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-10,13-dimethyl-2,16-di(piperidin-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Androstane-3,17-diol, 2,16-di-1-piperidinyl-, 3,17-diacetate, (2beta,3alpha,5alpha,16beta,17beta)-
• Androstane-3,17-diol,2,16-di-1-piperidinyl-, 3,17-diacetate, (2b,3a,5a,16b,17b)-
• Pancuronium bromide specified impurity E [EP]
• Q27284650
• 2beta,16beta-Dipiperidino-5alpha-androstane-3alpha,17beta-diol diacetate
• 2.BETA.,16.BETA.-DIPIPERIDINO-5.ALPHA.-ANDROSTANE-3.ALPHA.,17.BETA.-DIOL DIACETATE
• (2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-2,16-BISPIPERIDINO-3,17-DIACETOXY-5-ANDROSTANE
• 13529-31-2
• 2.BETA.,16.BETA.-BIS(PIPERIDIN-1-YL)-5.ALPHA.-ANDROSTANE-3.ALPHA.,17.BETA.-DIYL DIACETATE
• UNII-N738KO204J
• ANDROSTANE-3,17-DIOL, 2,16-DI-1-PIPERIDINYL-, 3,17-DIACETATE, (2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-
• (1R,2S,3AS,3BR,5AS,7S,8S,9AS,9BS,11AS)-7-(ACETYLOXY)-9A,11A-DIMETHYL-2,8-BIS(PIPERIDIN-1-YL)-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-1-YL ACETATE
• N738KO204J
• 2beta,16beta-Bis(piperidin-1-yl)-5alpha-androstane-3alpha,17beta-diyl diacetate
• Androstane-3,17-diol, 2,16-di-1-piperidinyl-, 3,17-diacetate, (2I(2),3I+/-,5I+/-,16I(2),17I(2))-
• 2ss,16ss-Bis(piperidin-1-yl)-5a-androstane-3a,17ss-diyl Diacetate
• (2B,3A,16B,17B)-2,16-BISPIPERIDINO-3,17-DIACETOXY-5-ANDROSTANE
• +Expand

• InChIKey： CSXHRHGXNQSNQW-UHFFFAOYSA-N
• Inchi： 1S/C32H52N2O5/c1-21(35)38-29-26(33-14-6-4-7-15-33)19-25-23-11-10-22-18-28(39-30(36)37)27(34-16-8-5-9-17-34)20-32(22,3)24(23)12-13-31(25,29)2/h22-29H,4-20H2,1-3H3,(H,36,37)/t22?,23?,24?,25?,26-,27-,28-,29-,31-,32-/m0/s1
• SMILES： CC(OC1CC2C(C3CCC4(C(C(CC4C3CC2)N2CCCCC2)OC(=O)C)C)(C)CC1N1CCCCC1)=O

Computed Properties

• Exact Mass: 542.40800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 542.40835821g/mol
• Heavy Atom Count: 39
• Complexity: 913
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• LogP: 5.69710
• PSA: 59.08000
• Refractive Index: 1.569
• Boiling Point: 591.3±50.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 311.4±30.1 °C
• Color/Form: No data available
• Density: 1.1±0.1 g/cm3